(R,R)-PCSK9 degrader 1

• Molecular Formula: C53H69FN8O13S
• Molecular Weight: 1077.2 g/mol
• InChI: InChI=1S/C53H69FN8O13S/c1-50(2,3)73-47(67)59-39(12-11-20-56-45(61-48(68)74-51(4,5)6)62-49(69)75-52(7,8)9)43(64)55-22-24-70-25-26-71-40-28-34-19-21-58-53(10,31-42(63)60-46-57-23-27-76-46)37(34)30-41(40)72-35-17-18-36(38(54)29-35)32-13-15-33(16-14-32)44(65)66/h13-18,23,27-30,39,58H,11-12,19-22,24-26,31H2,1-10H3,(H,55,64)(H,59,67)(H,65,66)(H,57,60,63)(H2,56,61,62,68,69)/t39-,53-/m1/s1
• InChIKey: BOAJXEFAPWTSFX-ROXLDNMXSA-N

(R,R)-PCSK9 degrader 1: Isomeric PCSK9-Directed Degrader Procurement Guide

(R,R)-PCSK9 degrader 1 (CAS: 2216703-12-5) is the stereochemically defined R,R-isomer of PCSK9 degrader 1 (Compound 16), a small molecule ligand that targets proprotein convertase subtilisin/kexin type 9 (PCSK9) with a binding affinity (Ki) of 107 nM [1]. The compound engages an allosteric binding pocket located between the catalytic and C-terminal domains of PCSK9, disrupting protein–protein interactions with the low-density lipoprotein (LDL) receptor and thereby promoting targeted degradation of intracellular PCSK9 . In HEK293 cellular assays, PCSK9 degrader 1 induces concentration-dependent degradation of both pro- and mature PCSK9 isoforms, achieving half-maximal degradation concentrations (DC50) of 4.8 μM and 3.4 μM, respectively, with maximum degradation levels of 58–61% at 20 μM .

Stereochemically defined (R,R) PCSK9 ligand

Ubiquitin-independent degradation probe

Structurally validated allosteric binding site

• [1] Petrilli, W.L. et al. From Screening to Targeted Degradation: Strategies for the Discovery and Optimization of Small Molecule Ligands for PCSK9. Cell Chem. Biol. 2020, 27(1), 32-40.e3. View Source

Why (R,R)-PCSK9 degrader 1 Cannot Be Substituted with Racemic or Alternative PCSK9 Binders

PCSK9-targeted degradation is exquisitely sensitive to both stereochemical configuration and binding-site topology. Crystallographic analysis of PCSK9 in complex with Compound 1 revealed that only the R-enantiomer (designated Compound 2) is obligatory for high-resolution binding, as the crystal structure of PCSK9–Compound 2 achieved significantly higher resolution than that of the racemic mixture [1]. This stereochemical dependence is further corroborated by thermal shift assays: the R-enantiomer produced a melting point shift of +2.0 °C upon PCSK9 binding, compared to only +0.1 °C for the S-enantiomer, demonstrating that the R-configuration is essential for productive target engagement [2]. Consequently, substitution with the racemic mixture (PCSK9 degrader 1, HY-130245) introduces the inactive S-enantiomer, which reduces overall binding efficiency and introduces batch-to-batch variability in degradation outcomes. Similarly, alternative PCSK9 binders such as PCSK9-IN-1 (Ki = 1.46 nM) or autophagic degrader 2 (DC50 = 20.6 nM) operate via distinct mechanisms—cyclic peptide inhibition versus autophagy tethering—and cannot be assumed to reproduce the allosteric degradation profile of the (R,R)-enantiomer.

Stereochemistry

Racemic or alternative isomers lack precise allosteric pocket engagement

Degradation pathway

Ubiquitin-dependent degraders may introduce different cellular pathway effects

Binding mode

Other PCSK9 ligands may not target the same allosteric site, altering activity

• [1] PMC8778893, Figure 4. Crystal structures of PCSK9 with small molecule ligands (Petrilli, W.L. et al., 2020). View Source
• [2] Petrilli, W.L. et al. From Screening to Targeted Degradation: Strategies for the Discovery and Optimization of Small Molecule Ligands for PCSK9. Cell Chem. Biol. 2020, 27(1), 32-40.e3. View Source

(R,R)-PCSK9 degrader 1: Head-to-Head Comparative Evidence for Informed Procurement

Enantiomeric Resolution: R-Configuration Is Essential for High-Affinity PCSK9 Binding

Stereochemical configuration is a critical determinant of PCSK9 binding efficacy. In thermal shift assays, the R-enantiomer of the PCSK9 ligand (Compound 2) produced a melting temperature (Tm) shift of +2.0 °C upon binding to recombinant PCSK9, whereas the S-enantiomer (Compound 3) produced a negligible shift of only +0.1 °C [1]. Furthermore, cocrystallization experiments demonstrated that only the R-enantiomer is obligatory for high-resolution structural determination; the crystal structure of PCSK9 bound to the R-enantiomer (PDB: 6U3X) was of substantially higher resolution than that of the racemic mixture [2].

Binding Affinity

Context-dependent

Ki = 107 nM

Supports binding assay reproducibility

Comparator Ki not publicly available for direct comparison

Evidence Dimension	Thermal stabilization of PCSK9 (ΔTm)
Target Compound Data	+2.0 °C (R-enantiomer, Compound 2)
Comparator Or Baseline	+0.1 °C (S-enantiomer, Compound 3)
Quantified Difference	20-fold greater thermal stabilization for R-enantiomer
Conditions	Recombinant PCSK9 protein; differential scanning fluorimetry

Why This Matters

Procurement of the (R,R)-enantiomer ensures maximal target engagement and experimental reproducibility, avoiding the confounding effects of inactive stereoisomers present in racemic mixtures.

• [1] Petrilli, W.L. et al. From Screening to Targeted Degradation: Strategies for the Discovery and Optimization of Small Molecule Ligands for PCSK9. Cell Chem. Biol. 2020, 27(1), 32-40.e3. View Source
• [2] PMC8778893, Figure 4E. X-ray structure of compound 1's enantiomer bound to PCSK9 (PDB: 6U3X). View Source

Degradation Potency: PCSK9 Degrader 1 Achieves ~60% PCSK9 Ablation in HEK293 Cells

In HEK293 cells overexpressing PCSK9, PCSK9 degrader 1 induces concentration-dependent degradation of both pro- and mature PCSK9 isoforms following 24-hour treatment (1.25–20 μM). Half-maximal degradation concentrations (DC50) were determined to be 4.8 μM for pro-PCSK9 and 3.4 μM for mature PCSK9, with maximum degradation (Dmax) levels of 58% and 61%, respectively, at 20 μM . This level of target ablation is comparable to the ~60% degradation reported in the original proof-of-concept study by Petrilli et al., which established the compound as a validated PCSK9 degrader [1].

Degradation Efficacy

Class-level

~60% PCSK9 reduction

Reported knockdown efficiency context

Divergent experimental models limit direct comparability

Evidence Dimension	PCSK9 degradation potency in HEK293 cells
Target Compound Data	DC50: 4.8 μM (pro-PCSK9), 3.4 μM (mature PCSK9); Dmax: 58–61% at 20 μM
Comparator Or Baseline	PCSK9 autophagic degrader 2 (W6): DC50 = 20.6 nM
Quantified Difference	PCSK9 degrader 1 exhibits micromolar potency; autophagic degrader 2 is ~200-fold more potent (nanomolar range) but operates via an autophagy-tethering mechanism distinct from the allosteric degradation pathway
Conditions	HEK293 cells; 24-hour treatment; 1.25–20 μM concentration range

Why This Matters

Selection between degrader chemotypes must be driven by the desired degradation mechanism—allosteric binding versus autophagy recruitment—and the acceptable potency window for the specific experimental system.

• [1] Petrilli, W.L. et al. From Screening to Targeted Degradation: Strategies for the Discovery and Optimization of Small Molecule Ligands for PCSK9. Cell Chem. Biol. 2020, 27(1), 32-40.e3. View Source

Allosteric Binding Site: A Unique Pocket Between Catalytic and C-Terminal Domains

X-ray crystallography of PCSK9 in complex with Compound 16 (PDB: 6U26) revealed that the molecule binds to an unprecedented allosteric pocket located at the interface between the catalytic and C-terminal domains of PCSK9 [1]. This binding site is distinct from the orthosteric LDL receptor-binding interface and from the binding sites exploited by monoclonal antibodies (e.g., evolocumab, alirocumab) or cyclic peptide inhibitors (e.g., PCSK9-IN-1) [2]. The Arg(Boc)3 moiety of the ligand extends outward from the binding pocket, a structural feature that has been exploited to conjugate degradation-recruiting elements for targeted protein degradation applications [3].

Degradation Mechanism

Class-level

Arg(Boc)3 recruits proteasome directly vs. E3 ligase-dependent recruitment

Supports pathway-specific degradation studies

R-IMPP inhibitor acts via secretion block; distinct mechanism

Evidence Dimension	Binding site topology
Target Compound Data	Allosteric pocket between catalytic and C-terminal domains (PDB: 6U26)
Comparator Or Baseline	Orthosteric LDLR-binding interface (monoclonal antibodies); catalytic domain inhibitors (cyclic peptides)
Quantified Difference	Qualitative distinction in binding site location; allosteric binding does not directly compete with LDLR interaction but disrupts the PCSK9–LDLR protein–protein interface through conformational modulation
Conditions	X-ray crystallography at atomic resolution

Why This Matters

The allosteric binding site confers a degradation mechanism that is orthogonal to competitive inhibition, making (R,R)-PCSK9 degrader 1 a valuable tool for probing PCSK9 biology distinct from antibody- or siRNA-based approaches.

• [1] RCSB PDB. 6U26: PCSK9 in complex with compound 16. View Source
• [2] Surdo, P.L. et al. Crystal structure of PCSK9 in complex with the LDL receptor (PDB: 3P5B). View Source
• [3] Petrilli, W.L. et al. From Screening to Targeted Degradation: Strategies for the Discovery and Optimization of Small Molecule Ligands for PCSK9. Cell Chem. Biol. 2020, 27(1), 32-40.e3. View Source

Functional Selectivity: Degradation Without Direct Inhibition of PCSK9 Enzymatic Activity

PCSK9 degrader 1 is characterized as a selective degrader that does not affect the intrinsic enzymatic function of PCSK9 . This functional selectivity distinguishes it from direct PCSK9 inhibitors that block catalytic activity, and from monoclonal antibodies that sterically hinder LDLR binding. The compound's allosteric binding mode permits degradation of PCSK9 without interfering with its serine protease activity, a feature that may be advantageous in experimental contexts where preservation of PCSK9's non-LDLR-related functions is desired.

Binding Mode

Head-to-head

PDB 6U26: allosteric pocket, 1.53 Å

vs. PDB 6U38: Fab-compound 8 complex

Confirms unique allosteric binding site

High-resolution structural validation of target engagement

Evidence Dimension	Effect on PCSK9 function
Target Compound Data	No effect on PCSK9 function (degradation only)
Comparator Or Baseline	PCSK9-IN-1 (cyclic peptide inhibitor, Ki = 1.46 nM): directly inhibits PCSK9 function
Quantified Difference	Qualitative mechanistic divergence: degradation versus direct inhibition
Conditions	In vitro biochemical and cellular assays

Why This Matters

Researchers requiring PCSK9 ablation without confounding functional inhibition should prioritize (R,R)-PCSK9 degrader 1 over competitive inhibitors.

(R,R)-PCSK9 degrader 1: Validated Application Scenarios for Research and Industrial Use

Mechanistic Studies of PCSK9 Allosteric Degradation Pathways

The well-characterized allosteric binding site (PDB: 6U26) and stereochemically defined (R,R)-configuration make this compound ideal for structure–activity relationship (SAR) studies aimed at elucidating the molecular determinants of PCSK9 degradation. Researchers can leverage the high-resolution crystal structure and thermal shift data to design degrader conjugates or to probe the conformational dynamics of the PCSK9 catalytic–C-terminal domain interface [1].

Comparative Degrader Benchmarking in Cellular Models of Cholesterol Homeostasis

With established DC50 values (4.8 μM for pro-PCSK9; 3.4 μM for mature PCSK9) and a Dmax of ~60% in HEK293 cells, (R,R)-PCSK9 degrader 1 serves as a calibrated reference standard for benchmarking novel PCSK9-targeted degraders, including PROTACs, molecular glues, and autophagosome-tethering chimeras . Its micromolar potency provides a baseline against which improved degrader chemotypes can be quantitatively compared.

Functional Dissection of PCSK9 Degradation Versus Enzymatic Inhibition

Because PCSK9 degrader 1 induces degradation without affecting PCSK9's intrinsic serine protease function, it is uniquely suited for experiments that aim to separate the protein's LDLR-regulatory role from its other potential cellular activities. This functional selectivity enables researchers to attribute phenotypic outcomes specifically to PCSK9 protein abundance rather than to acute inhibition of enzymatic activity .

Chemical Probe for PCSK9–LDLR Protein–Protein Interaction Disruption

The compound's ability to disrupt the PCSK9–LDLR interaction—without directly occupying the LDLR-binding interface—positions it as a valuable chemical probe for studying the kinetics and thermodynamics of this therapeutically relevant protein–protein interaction. The availability of the (R,R)-enantiomer ensures that observed effects are attributable to the active stereoisomer, eliminating noise from the inactive S-enantiomer [2].

Application

Selection Property

Validation Focus

PCSK9 ligand binding characterization

Stereochemically defined binding probe

Biophysical binding assays (SPR, competitive)

Ubiquitin-independent degradation studies

Arg(Boc)3 proteasome recruitment motif

Pathway comparison with ubiquitin-dependent PROTACs

PCSK9 knockdown benchmarking

Reported cellular degradation efficiency

LDLR regulation and cholesterol metabolism assays

Intracellular vs. extracellular PCSK9 studies

Intracellular degradation mechanism

Comparison with antibody-based neutralization research

• [1] RCSB PDB. 6U26: PCSK9 in complex with compound 16. View Source
• [2] PMC8778893, Figure 4E. X-ray structure of compound 1's enantiomer bound to PCSK9 (PDB: 6U3X). View Source